Cas no 59665-93-9 (8-Amino-4-methoxyquinoline)

• Product Name: 8-Amino-4-methoxyquinoline
• CAS No: 59665-93-9
• Molecular Formula: C₁₀H₁₀N₂O
• Molecular Weight: 174.1992
• MDL: MFCD09261105
• CID: 1114653
• PubChem ID: 12270662

8-Amino-4-methoxyquinoline Properties

Names and Identifiers

• 4-methoxy-8-Quinolinamine
• 4-Methoxy-8-aminoquinoline
• 4-methoxyquinolin-8-amine
• SCHEMBL7247375
• DTXSID10483385
• SB67786
• EN300-123713
• 8-AMINO-4-METHOXYQUINOLINE
• AKOS006329748
• AS-54793
• DA-04557
• ILLFDHRDCAUCTG-UHFFFAOYSA-N
• CS-0150283
• 59665-93-9
• 4-Methoxy-quinolin-8-ylamine
• W10156
• AM806224
• MFCD09261105

• MDL： MFCD09261105
• InChIKey： ILLFDHRDCAUCTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O/c1-13-9-5-6-12-10-7(9)3-2-4-8(10)11/h2-6H,11H2,1H3
• SMILES： COC1=CC=NC2=C(C=CC=C12)N

Computed Properties

• Exact Mass: 174.0794
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.079312947g/mol
• Heavy Atom Count: 13
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14